Cas no 1795088-14-0 (N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide)

• Product Name: N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide
• CAS No: 1795088-14-0
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 5368579
• PubChem ID: 76151598
• Update Time: 2025-06-07

N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide
• N-(4-(2-(4-(2,4-dioxothiazolidin-3-yl)piperidin-1-yl)-2-oxoethyl)phenyl)acetamide
• AKOS024572067
• 1795088-14-0
• N-(4-{2-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidin-1-yl]-2-oxoethyl}phenyl)acetamide
• N-[4-[2-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidin-1-yl]-2-oxoethyl]phenyl]acetamide
• F6474-2190

• Inchi： 1S/C18H21N3O4S/c1-12(22)19-14-4-2-13(3-5-14)10-16(23)20-8-6-15(7-9-20)21-17(24)11-26-18(21)25/h2-5,15H,6-11H2,1H3,(H,19,22)
• InChI Key： HUWXPACDOIVHKM-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=O)C1CCN(C(CC2C=CC(=CC=2)NC(C)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 375.12527733g/mol
• Monoisotopic Mass: 375.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Additional information on N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide

Professional Introduction to N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide (CAS No. 1795088-14-0)

N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1795088-14-0, represents a pinnacle of molecular design and functionality, combining multiple pharmacophoric elements to potentially exhibit a wide range of biological activities. The structure of this molecule is characterized by its intricate arrangement of heterocyclic rings, amide functionalities, and phenyl groups, which collectively contribute to its unique chemical and pharmacological properties.

The core of the molecule is derived from a thiazolidinyl moiety, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This particular scaffold is well-known for its presence in various bioactive natural products and synthetic drugs, often contributing to properties such as stability, bioavailability, and binding affinity. In N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide, the thiazolidinyl ring is further functionalized with a piperidine ring at the 1-position. Piperidine is another common pharmacophore in drug discovery, known for its ability to enhance solubility and metabolic stability while interacting favorably with biological targets.

The compound also features an acetoamide group linked to a phenyl ring, which is connected via an ethylene oxide bridge. This ethylene oxide segment introduces flexibility into the molecule, potentially allowing for conformational changes that can influence binding interactions with biological targets. The presence of the 2,4-dioxo group within the thiazolidinyl ring adds another layer of complexity, as this moiety can participate in hydrogen bonding and other non-covalent interactions, further modulating the compound's pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide with greater precision. Studies suggest that this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective effects. The combination of the thiazolidinyl, piperidine, and acetoamide moieties suggests potential interactions with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are key players in inflammatory pathways.

In addition to its potential role in modulating inflammatory responses, N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide may also interact with neurotransmitter systems. The piperidine ring is particularly noteworthy in this context, as it is a common structural element in drugs targeting central nervous system (CNS) disorders. By leveraging this scaffold, researchers aim to develop compounds that can modulate neurotransmitter release or receptor activity without causing excessive side effects.

The phenylacetoamide portion of the molecule adds another dimension to its potential therapeutic applications. Phenylacetoamides have been explored in various drug classes due to their ability to engage with specific binding sites on biological targets. In particular, derivatives of phenylacetoamides have shown promise in treating conditions such as pain and inflammation by inhibiting key enzymes or receptors involved in these processes.

One of the most compelling aspects of N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide is its synthetic accessibility. While the molecule may appear complex at first glance, modern synthetic methodologies allow for efficient construction of such structures. The use of multi-step organic synthesis techniques enables researchers to introduce specific functional groups at predetermined positions within the molecule, allowing for fine-tuning of its biological properties.

The compound's solubility profile is also an important consideration in drug development. By incorporating flexible ethylene oxide bridges and polar functional groups such as amides and hydroxymethylenes (as implied by the structure), N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide can be designed to achieve optimal solubility in both aqueous and lipid-based environments. This property is crucial for ensuring adequate absorption and distribution within the body following administration.

Efforts are currently underway to evaluate the pharmacokinetic properties of N-[4-[2-[4-(2,4-Dioxo-3-thiazolidinyl)-1-piperidinyl]-2-oxoethyl]phenyl]acetamide through preclinical studies. These investigations aim to determine parameters such as bioavailability, metabolic stability, and excretion pathways. Understanding these aspects will provide valuable insights into how the compound behaves within living systems and inform decisions regarding its potential clinical applications.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. By integrating knowledge from these diverse fields， researchers can identify promising candidates like N-[1795088-14-0] for further investigation. The systematic exploration of its chemical space will continue to drive innovation in drug discovery， offering new hope for treating complex diseases affecting millions worldwide.

In conclusion， N-[N-[1795088-14-0] represents a significant advancement in pharmaceutical chemistry， combining multiple pharmacophoric elements into a single， highly functional molecule。 Its unique structural features， along with ongoing research into its potential biological activities， position it as a promising candidate for future therapeutic applications。 As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in addressing unmet medical needs across various disease areas。